Cas no 2287287-55-0 (4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2287287-55-0
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• MDL: MFCD31794700
• CID: 5096408
• PubChem ID: 137943575
• Update Time: 2026-03-02

4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-6745768
• PS-19706
• 4-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• SCHEMBL25700396
• CS-0310276
• 4-(Tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylicacid
• 2287287-55-0
• SCHEMBL25278144
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• 4-[(tert-butoxycarbonyl)amino]-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• Z3326420059
• AT21434
• 4-BOC-AMINO-2-OXABICYCLO[2.1.1]HEXANE-1-CARBOXYLIC ACID
• 4-(Boc-amino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic Acid
• EN300-27193596
• SY291366
• MFCD31794700

• MDL： MFCD31794700
• Inchi： 1S/C11H17NO5/c1-9(2,3)17-8(15)12-10-4-11(5-10,7(13)14)16-6-10/h4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： KBLSTQQTVKLCFW-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(NC(OC(C)(C)C)=O)(C1)CO2

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid

4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid: A Comprehensive Overview

The compound 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, with the CAS number 2287287-55-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique bicyclic structure, which combines a bicyclo[2.1.1]hexane framework with a 2-oxa substituent and a tert-butoxycarbonylamino group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The bicyclic structure of 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid provides a rigid framework that can enhance molecular stability and bioavailability. Researchers have explored its use as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders, such as diabetes and obesity.

In addition to its therapeutic potential, this compound has also been investigated for its role in advanced materials science. The unique combination of functional groups in 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid allows for versatile chemical modifications, enabling the synthesis of high-performance polymers and nanomaterials. Recent advancements in polymer chemistry have demonstrated the ability to incorporate this compound into polymeric networks, resulting in materials with enhanced mechanical strength and thermal stability.

The synthesis of 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the bicyclic framework through ring-closing metathesis, followed by functionalization with the tert-butoxycarbonylamino group using standard peptide coupling reagents. The optimization of these steps has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have also examined the biodegradability and eco-friendliness of 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid. Studies indicate that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint compared to traditional synthetic materials.

In conclusion, 4-(tert-butoxycarbonylamino)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, with its unique structural features and versatile functional groups, represents a promising compound for diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses and optimizations for this compound, underscoring its importance in contemporary chemical research.